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Compound of Interest

Compound Name: Panavia TC

Cat. No.: B1179519

Welcome to the technical support center for researchers and scientists working with Panavia
TC dental cement. This resource provides troubleshooting guidance and answers to frequently
asked questions regarding the improvement of Panavia TC bond longevity in artificial saliva
environments.

Troubleshooting Guide

This guide addresses common issues encountered during in-vitro experiments with Panavia
TC and artificial saliva.
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Problem

Potential Cause

Recommended Solution

Low initial bond strength to

zirconia.

Inadequate surface treatment

of the zirconia.

Pre-treat the zirconia surface
by air-abrading with 50 pum
aluminum oxide particles. This
enhances micromechanical
retention.[1][2][3]

Absence of a chemical

bonding promoter.

Ensure the use of a primer
containing 10-
methacryloyloxydecyl
dihydrogen phosphate (10-
MDP). Panavia TC contains
MDP, which facilitates a

chemical bond to zirconia.[1][4]

[5]

Significant decrease in bond
strength after aging in artificial

saliva.

Hydrolytic degradation of the
resin-dentin interface.

The use of MDP-based
primers has been shown to
create a more stable, water-
resistant interface compared to
conventional Bis-GMA

cements.[6]

Saliva contamination during

the bonding procedure.

Saliva contamination can
significantly decrease long-
term bond durability. If
contamination occurs, cleaning
the surface with air abrasion is
an effective method to restore
bond strength.[3][7][8]

Inconsistent or variable bond

strength results.

Variations in artificial saliva

composition or pH.

Use a standardized artificial
saliva formulation with a
consistent pH for all
experiments to ensure
reproducibility. The pH of the
media can influence material

properties.[2][9]
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This can occur with certain
resin cements. Panavia F2.0,
which also contains MDP, has

Premature debonding of o
shown greater bond stability in

specimens. some studies compared to
other cements that exhibited
premature debonding.[2]
Rinsing with water alone is
often insufficient to remove
Adhesive failure at the cement-  Ineffective cleaning of saliva saliva contaminants from the
zirconia interface. contamination. zirconia surface. Air abrasion is

a more effective cleaning
method.[3][7]

Frequently Asked Questions (FAQs)

???+ question "How can | improve the bond strength of Panavia TC to zirconia?"
??7?+ question "What is the effect of saliva contamination on Panavia TC bonds?"

??7?+ question "What is the most effective way to clean a zirconia surface contaminated with

saliva?"

??7?+ question "Does the pH of artificial saliva affect the bond strength of Panavia TC?"
???+ question "How does aging in artificial saliva affect bond strength over time?"
Data Summary

Shear Bond Strength (SBS) of Panavia Cements Under
Different Conditions
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Primer/Con Initial SBS Aged SBS
Cement Substrate . Reference
dition (MPa) (MPa)
) Zirconia (Y- )
Panavia V5 With 10-MDP  4.960 + 1.328 [4]
TZP)
) Zirconia (Y- Without 10-
Panavia V5 2.282 + 1.636 [4]
TZP) MDP
) Zirconia (Y- With 10-MDP
Panavia F2.0 ] 25.85+11.46 [4]
TZP) Primer
) Zirconia (Y- Without 10-
Panavia F2.0 ] 9.18 +8.38 [4]
TZP) MDP Primer
Before
) Cercon )
Panavia F2.0 ) ) Thermocyclin  9.45
Zirconia
g
After
) Cercon )
Panavia F2.0 ) ) Thermocyclin 13.45
Zirconia
g
) Before
Ziecon
Panavia F2.0 ] ] Thermocyclin ~ 9.59
Zirconia
g
After
) Ziecon )
Panavia F2.0 . ) Thermocyclin 12.37
Zirconia

g

Tensile Bond Strength (TBS) of Panavia F2.0 to Zirconia
After Saliva Contamination and Cleaning
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TBS after 150 Days
TBS after 3 Days

Cleaning Method (MPa) + Thermocycling Reference
a
(MPa)

Air Abrasion 499+7.4 19.8+5.3 [3]
37% Phosphoric Acid

25.1+7.8 6.6 £4.3 [3]
(60s)
96% Isopropanol

6.6 £3.9 0 [3]
(15s)
Control (No Cleaning) 22.1+11.1 0 [3]

Experimental Protocols
Protocol 1: Shear Bond Strength (SBS) Testing of
Panavia TC to Zirconia

Objective: To evaluate the shear bond strength of Panavia TC to a zirconia substrate.
Materials:

e Panavia TC cement

e Zirconia blocks (e.g., Y-TZP)

o Composite resin cylinders

e 10-MDP containing primer (if not integral to the cement)

e Air-abrasion unit with 50 um aluminum oxide particles

» Universal testing machine

« Atrtificial saliva solution

Methodology:
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e Prepare zirconia blocks and embed them in acrylic resin.
» Polish the zirconia surface with silicon carbide paper.
 Air-abrade the bonding surface of the zirconia blocks with 50 um aluminum oxide particles.

o Apply a 10-MDP containing primer to the zirconia surface according to the manufacturer's
instructions.

e Place a composite resin cylinder onto the primed zirconia surface using Panavia TC cement.
 Light-cure the specimen according to the cement manufacturer's instructions.

» Store the bonded specimens in artificial saliva at 37°C for a specified period (e.g., 24 hours
for initial strength, or longer for aging studies).

o Perform the shear bond strength test using a universal testing machine at a crosshead
speed of 0.5 mm/min until failure.

e Record the failure load in Newtons and calculate the shear bond strength in MPa.

e Analyze the failure mode (adhesive, cohesive, or mixed) using a stereomicroscope.

Protocol 2: Evaluating the Effect of Saliva
Contamination and Cleaning on Bond Strength

Objective: To determine the effect of artificial saliva contamination and subsequent cleaning
methods on the bond strength of Panavia TC to zirconia.

Materials:

e Same as Protocol 1

« Artificial saliva

o Cleaning agents (e.g., 37% phosphoric acid, isopropanol)

Methodology:

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/product/b1179519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e Prepare and air-abrade the zirconia specimens as described in Protocol 1.
¢ Divide the specimens into different groups:
o Control Group: Bond the composite cylinder without any contamination.

o Contamination Groups: Contaminate the air-abraded zirconia surface with artificial saliva
for a specified time (e.g., 1 minute).

o For the contamination groups, apply different cleaning methods:

[e]

Rinse with water and air dry.

o

Clean with 37% phosphoric acid for 60 seconds, rinse, and dry.

[¢]

Clean with isopropanol for 15 seconds and air dry.

[e]

Re-apply air abrasion.
e Proceed with the bonding procedure using Panavia TC as described in Protocol 1.

o Store the specimens in artificial saliva, with one subset tested after 24 hours and another
subset subjected to long-term storage and thermocycling (e.g., 150 days with 37,500 thermal
cycles).

e Conduct tensile or shear bond strength testing as described previously.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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